3-Methyl-2-nitrophenylacetic acid

• IUPAC Name: 2-(3-methyl-2-nitrophenyl)acetic acid
• InChI: InChI=1S/C9H9NO4/c1-6-3-2-4-7(5-8(11)12)9(6)10(13)14/h2-4H,5H2,1H3,(H,11,12)
• InChI Key: MFWFLUXZQHVVHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CC(=O)O)[N+](=O)[O-]
• Molecular Formula: C9H9NO4
• DSSTOX Substance ID: DTXSID30549194
• Molecular Weight: 195.17 g/mol
• CAS RN: 18710-86-6

Description

3-Methyl-2-nitrophenylacetic acid is a chemical compound with the molecular formula C9H9NO4. It is a derivative of phenylacetic acid, which is a type of aromatic compound.

Molecular Structure Analysis

The molecular weight of this compound is 195.17 g/mol. The exact mass is 195.053162 Da.

Physical And Chemical Properties Analysis

The density of this compound is 1.3±0.1 g/cm3. Its boiling point is 377.6±27.0 °C at 760 mmHg. The vapour pressure is 0.0±0.9 mmHg at 25°C. The enthalpy of vaporization is 66.0±3.0 kJ/mol. The flash point is 168.1±12.2 °C. The index of refraction is 1.587.

Scientific Research Applications

3-Methyl-2-nitrophenylacetic acid has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and gene expression. It has also been used to study the structural and functional properties of enzymes, receptors, and other biological molecules. Additionally, this compound has been used to study the effects of various drugs on the body and has been used in the development of new drugs.

Mechanism of Action

Target of Action

The primary target of 2-(3-Methyl-2-nitrophenyl)acetic acid is Penicillin G acylase . This enzyme, found in Escherichia coli, plays a crucial role in the hydrolysis of penicillin G, a widely used antibiotic .

Biochemical Pathways

The specific biochemical pathways affected by 2-(3-Methyl-2-nitrophenyl)acetic acid are currently unknown. Given its interaction with penicillin g acylase, it may influence the metabolism of penicillin g and other similar antibiotics .

Result of Action

Given its interaction with Penicillin G acylase, it may potentially influence the efficacy of penicillin G and other similar antibiotics .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its target . .

Advantages and Limitations for Lab Experiments

The use of 3-Methyl-2-nitrophenylacetic acid in laboratory experiments offers a number of advantages. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it has been found to be relatively stable and has a low toxicity. However, this compound has some limitations. It has a relatively low solubility in water, which can make it difficult to use in some experiments. Additionally, it can be difficult to accurately measure its concentration in solution.

Future Directions

There are a number of potential future directions for the use of 3-Methyl-2-nitrophenylacetic acid in scientific research. It could be used to study the effects of drugs on the body and the development of new drugs. Additionally, it could be used to study the structure and function of enzymes, receptors, and other biological molecules. It could also be used to study protein-protein interactions and gene expression. Finally, it could be used to study the effects of environmental toxins on the body.

Synthesis Methods

3-Methyl-2-nitrophenylacetic acid can be synthesized from 3-methyl-2-nitrobenzoic acid, which can be obtained by nitration of 3-methyl-2-hydroxybenzoic acid. The nitrobenzoic acid is then reacted with acetic anhydride in the presence of a base, such as pyridine or triethylamine, to form this compound. The reaction is typically carried out at room temperature and yields a white solid product.